
Amlexanox versus triamcinolone acetonide
efficacy oral lichen planus

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Amlexanox

CAS No.: 68302-57-8

Cat. No.: S518682

Get Quote

Detailed Experimental Data and Methodologies

For research and development purposes, a deeper look into the experimental protocols and data from key

clinical trials is essential.

Representative Clinical Trial Protocol

A 2024 randomized controlled trial provides a robust methodology for comparing these two treatments [1].

Participants: 40 patients with clinically and histopathologically confirmed symptomatic OLP.
Intervention: Patients were randomly assigned to either:

Group A: Topical 5% amlexanox paste.
Group B: Topical 0.1% triamcinolone acetonide paste.

Dosage: Application at the lesion site, three times daily after meals for four weeks.
Primary Outcome Measures:

Burning Sensation: Measured weekly using the Visual Analog Scale (VAS).
Clinical Signs: Evaluated weekly using the Thongprasom scale for lesion characteristics.

The workflow of this clinical evaluation is summarized below:
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Patient Recruitment
(Clinically & Histopathologically

Confirmed OLP)

Random Group Allocation

Group A: Amlexanox 5%
Apply topically TID for 4 weeks

Group B: Triamcinolone 0.1%
Apply topically TID for 4 weeks

Outcome Evaluation

Symptom Assessment
Visual Analog Scale (VAS)

for Pain/Burning

Clinical Sign Assessment
Thongprasom Scale

for Lesion Size & Appearance

Click to download full resolution via product page

Quantitative Results from Key Studies

The following table consolidates specific efficacy data from multiple clinical studies to provide a

quantitative comparison.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s518682?utm_src=pdf-body-img
https://www.smolecule.com/products/s518682?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Study
Reference

Amlexanox 5% Efficacy Findings
Triamcinolone 0.1% Efficacy
Findings

Kumar et al.,
2024 [1]

Significant reduction in VAS and lesion size

(p=0.000). No significant difference vs.
triamcinolone in VAS reduction (p>0.05).

Significant reduction in VAS and lesion

size (p=0.000). Superior in reducing
lesion size in weeks 2 (p=0.022) and 3

(p=0.013).

Waghmare et
al., 2024 [2]

87.75% mean reduction in pain (VAS).

62.2% mean reduction in lesion size.
78.85% mean reduction in erythema.

90.73% mean reduction in pain (VAS).

64.9% mean reduction in lesion size.
88.57% mean reduction in erythema.

PMC Tertiary
Care, 2024 [3]

Comparable reduction in erosive area and
burning sensation to triamcinolone (no

significant difference, P=0.512). Provides
earlier onset of pain relief.

Comparable reduction in erosive area
and burning sensation to amlexanox

(no significant difference, P=0.756).

Goel et al.,
2025 (JWAS)
[4]

Significant reduction in pain and clinical
signs. Improvement remained static after

therapy cessation.

Higher efficacy, achieving complete
remission. Higher chance of recurrence

after therapy cessation.

Clinical Guidance for Professionals

First-Line Treatment: Topical corticosteroids, including triamcinolone acetonide, are universally

recognized as the first-line treatment for symptomatic OLP due to their potent anti-inflammatory and
immunosuppressive effects [5] [6].

Consider Amlexanox When: Amlexanox is a strong alternative, particularly for patients concerned
about the side effects of corticosteroids, those with a history of oral candidiasis, or as a first-line

option where a favorable safety profile is prioritized [1] [3]. Its mechanism offers a different anti-
inflammatory pathway that avoids steroid-related adverse effects.

Treatment Strategy: A potential effective strategy is to use triamcinolone acetonide for rapid
control of severe symptoms, then transition to amlexanox for long-term maintenance therapy to

minimize the risk of corticosteroid-related adverse effects [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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